Cas no 794560-15-9 (2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 794560-15-9
• MF: C₂₃H₂₁NO₅S
• MW: 423.481545209885
• CID: 6220131
• PubChem ID: 2575284
• Update Time: 2025-05-20

2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000060549
• 794560-15-9
• SR-01000060549-1
• 2-(naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• EN300-26583520
• 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C23H21NO5S/c1-17-6-8-18(9-7-17)12-13-30(27,28)24-15-23(26)29-16-22(25)21-11-10-19-4-2-3-5-20(19)14-21/h2-14,24H,15-16H2,1H3/b13-12+
• InChI Key： IZQOLFONFPQLCU-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC(C1=CC=C2C=CC=CC2=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 423.11404394g/mol
• Monoisotopic Mass: 423.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

Comprehensive Overview of 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS No. 794560-15-9)

The compound 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate, identified by its CAS No. 794560-15-9, is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a naphthalene backbone with an ethenesulfonamido moiety, making it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, synthesis, and applications while addressing trending topics like drug discovery, green chemistry, and AI-driven molecular design.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in precision medicine and sustainable materials. 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate stands out due to its modular design, which allows for tailored modifications to enhance solubility, stability, or binding affinity. Researchers frequently search for terms like "naphthalene derivatives in drug development" or "sulfonamide-based functional materials," reflecting the growing curiosity around this compound's versatility.

The synthesis of CAS No. 794560-15-9 typically involves multi-step organic reactions, including esterification and sulfonamide coupling. A key challenge lies in optimizing yield and purity, a topic often queried in forums like "improving sulfonamide synthesis efficiency". Innovations in catalytic methods and microwave-assisted reactions have shown promise in addressing these challenges, aligning with the broader shift toward eco-friendly chemical processes.

From an application perspective, this compound's naphthalene core offers intrinsic fluorescence, making it valuable for bioimaging probes and optical sensors. Meanwhile, its sulfonamide group is a hallmark of antimicrobial and anti-inflammatory agents, sparking queries such as "sulfonamide drugs 2024" or "naphthalene-based therapeutics." Such trends underscore its relevance in both academic and industrial settings.

Looking ahead, the integration of computational chemistry and machine learning is poised to accelerate the exploration of 2-(Naphthalen-2-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate. Searches for "AI in molecular property prediction" highlight this intersection. By leveraging these tools, researchers can rapidly screen derivatives for desired traits, reducing reliance on trial-and-error methods.

In summary, CAS No. 794560-15-9 exemplifies the synergy between traditional organic chemistry and modern technological advancements. Its adaptability to diverse fields—from pharmaceuticals to material engineering—ensures its continued prominence in scientific discourse. For those exploring structure-activity relationships or green synthesis routes, this compound offers a rich avenue for innovation.